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Compound of Interest
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Get Quote
. J

An In-depth Examination of the Chemical Properties, Biological Activities, and Associated
Methodologies of the Flavonol Glycoside Eupalin.

This technical guide provides a comprehensive overview of Eupalin, a flavonol glycoside with
significant therapeutic potential. The document is intended for researchers, scientists, and
professionals in the field of drug development, offering detailed information on its chemical
characteristics, biological functions, and the experimental protocols necessary for its study.

Chemical and Physical Properties

Eupalin, a naturally occurring flavonoid, is primarily isolated from plants of the Eupatorium
genus, such as Eupatorium ligustrinum.[1] It is structurally defined as a eupalitin 3-O-
rhamnoside.[1] The fundamental chemical and physical properties of Eupalin are summarized
below.
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Property Value Reference
CAS Number 29617-75-2 [2]
Molecular Formula C23H24011 [2]
Molecular Weight 476.43 g/mol

5-hydroxy-2-(4-

hydroxyphenyl)-6,7-dimethoxy-
IUPAC Name 3-[(2S,3R,4R,5R,6S)-3,4,5- [2]

trihydroxy-6-methyloxan-2-

ylJoxychromen-4-one

Eupalin, TOYV6RMN56, NSC-
Synonyms [2]

134057

Predicted XlogP

15

[2]

Topological Polar Surface Area

164 A2

[2]

Flavonoids like Eupalin are
generally soluble in organic
solvents such as Dimethyl
Sulfoxide (DMSO) and ethanol,

Solubility ) [31[41[5][6]
and poorly soluble in water.
Specific quantitative solubility
data for Eupalin is not readily
available.
) ) Not specified in the reviewed
Melting Point

literature.

Biological Activities and Therapeutic Potential

Eupalin and its aglycone, eupatilin, have demonstrated a range of biological activities,
positioning them as compounds of interest for therapeutic development. The primary areas of
investigation include their anti-inflammatory, anticancer, and antioxidant properties.

Anti-inflammatory Activity
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Eupalin and related compounds exert potent anti-inflammatory effects through the modulation

of key signaling pathways. Studies on the aglycone, eupatilin, show that it can suppress the

production of pro-inflammatory mediators. This is achieved by inhibiting pathways such as NF-
KB, JAK2/STAT3, TLR4/MyD88, MAPK, and PISK/AKT. The inhibition of these pathways leads
to a reduction in inflammatory cytokines like IL-1[3, IL-6, and TNF-a.

Activity Key Findings Model System ICso0 Values Reference
Inhibition of NO .
) Murine RAW
Anti- release from ]
) ) 264.7 Eupafolin: 6 pM [7]
inflammatory LPS-stimulated
macrophages
macrophages.
Down-regulation
of cytokines
A (CSF-3, IL-1q, Murine RAW
nti-
, IL-1B) and 264.7 Not specified [7]
inflammatory )
chemokines macrophages
(CCL2, CCL22,
CXCL10).
Anti- Inhibition of Chemiluminesce EASPA*: 10.31 ]
inflammatory oxidative burst. nce assay 1.11 pg/mL

*EASPA: Ethyl acetate soluble proanthocyanidins, a fraction containing compounds like

Eupalin.

Anticancer Activity

The anticancer properties of Eupalin and its derivatives have been observed in various cancer

cell lines. The mechanisms of action are multifaceted, involving the induction of apoptosis, cell

cycle arrest, and the inhibition of cancer cell proliferation, migration, and invasion.
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Mechanism of .
Cancer Type s Cell Line(s) ICso0 Values Reference
ction

Induction of
apoptosis, cell
cycle arrest,
Ovarian Cancer ROS generation,  Not specified Not specified
inhibition of PI3K
and MAPK

pathways.

HTB-26 (breast),

PC-3 10 - 50 uM for
Various Cancers Cytotoxic effects.  (pancreatic), related 9]
HepG2 compounds

(hepatocellular)

o EASPA: 18.78 +
HelLa Cells Cytotoxicity. HelLa [8]
0.90 ug/mL

o EASPA: 44.21 +
PC3 Cells Cytotoxicity. PC3 [8]
0.73 pg/mL

*EASPA: Ethyl acetate soluble proanthocyanidins.

Antioxidant Activity

Eupalin's flavonoid structure contributes to its antioxidant properties. It can scavenge free
radicals, which is a key mechanism in mitigating oxidative stress-related cellular damage.
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Assay Key Findings ICso0 Values Reference
DPPH Radical Radical scavenging EASPA: 11.02 + 0.60 8]
Scavenging activity. ug/mL

Superoxide Radical Radical scavenging EASPA: 26.11 £ 0.72 8]
Scavenging activity. pg/mL

Radical scavenging

DPPH Radical activity of a plant 297.55 pg /mL for the [10]
Scavenging extract containing extract
flavonoids.

*EASPA: Ethyl acetate soluble proanthocyanidins.

Signaling Pathways Modulated by Eupalin and
Related Flavonoids

The therapeutic effects of Eupalin are mediated through its interaction with several intracellular
signaling pathways. Below are graphical representations of these pathways, illustrating the
points of intervention by Eupalin and its analogs.
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Caption: Eupalin's anti-inflammatory action via inhibition of the NF-kB pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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